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Compound of Interest

Compound Name: Hexanamide

Cat. No.: B146200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical properties of

Hexanamide (CAS No. 628-02-4), a fatty amide derived from hexanoic acid.[1][2] The

information is curated to support research, development, and quality control activities involving

this compound.

Core Physical Characteristics
Hexanamide, also known as caproamide, is an organic compound with the molecular formula

C₆H₁₃NO.[3][4] At room temperature, it typically presents as colorless crystals or a white to off-

white crystalline solid/powder.[1][5][6][7] The amide functional group attached to a six-carbon

alkane chain allows it to engage in hydrogen bonding, influencing its physical properties.[3]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of hexanamide,

compiled from various sources for easy reference and comparison.
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Property Value Units
Notes and
References

Molecular Weight 115.17 g/mol

Computed by

PubChem.[4][5] Also

cited as 115.18 g/mol

.[8]

Melting Point 100 - 102 °C
Also reported as 214

°F.[8][9][10][11]

Boiling Point 255 °C

At 760 mmHg. Also

reported as 491 °F.[5]

[8][9][12]

Density 0.999 g/cm³
At 20 °C (68 °F).[5][8]

[12]

Solubility in Water 0.1 to 1 mg/mL

At 15 °C (59 °F).[4][8]

Described as slightly

soluble.[1][4] Another

source states 29.72

g/L at 25 °C.[1]

Solubility in Organic

Solvents
Soluble

Soluble in alcohol,

ether, benzene, and

chloroform.[4]

Vapor Pressure 0.00374 mmHg [5]

Refractive Index 1.4200 At 110 °C.[5][9]

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically for the determination of the physical

properties of hexanamide are not readily available in the public domain. However, standard

methodologies for determining the physical properties of solid organic compounds, such as

amides, are well-established and would be applicable. These include:
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Melting Point Determination: The melting point is typically determined using a melting point

apparatus, where a small, powdered sample is heated in a capillary tube. The temperature

range from the first appearance of liquid to the complete liquefaction of the solid is recorded.

For a crystalline solid like hexanamide, a sharp melting point range is indicative of high

purity.

Boiling Point Determination: As hexanamide has a high boiling point, its determination would

likely be performed under reduced pressure (vacuum distillation) to prevent decomposition.

The observed boiling point would then be corrected to standard atmospheric pressure using

a nomograph.

Density Measurement: The density of a solid like hexanamide can be determined using

techniques such as gas pycnometry, which measures the volume of the solid by displacing a

known amount of gas.

Solubility Assessment: To determine solubility, a known mass of hexanamide is added

incrementally to a known volume of a solvent (e.g., water, ethanol) at a specific temperature

until no more solid dissolves. The concentration at this saturation point represents the

solubility.

Logical Relationships and Workflows
While hexanamide is utilized in various chemical processes, including organic synthesis and

bioremediation, specific signaling pathways or complex experimental workflows suitable for a

detailed diagrammatic representation are not prominently described in the available literature.

[3][4] Its primary role is often as a chemical intermediate.

A simplified logical flow for the quality control of a hexanamide sample based on its physical

properties can be visualized as follows:
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A simplified workflow for the quality control of a hexanamide sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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